3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide

• Molecular Formula: C12H11N3O2S
• Molecular Weight: 261.3 g/mol
• IUPAC Name: 3,5-bis(furan-2-yl)-3,4-dihydropyrazole-2-carbothioamide
• InChI: InChI=1S/C12H11N3O2S/c13-12(18)15-9(11-4-2-6-17-11)7-8(14-15)10-3-1-5-16-10/h1-6,9H,7H2,(H2,13,18)
• InChI Key: OPZIEBQBAVCHGF-UHFFFAOYSA-N
• SMILES: C1C(N(N=C1C2=CC=CO2)C(=S)N)C3=CC=CO3

Description

3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide, also known as L2H21, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives and has been studied extensively for its biological activity.

Mechanism of Action

The mechanism of action of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide involves the inhibition of various signaling pathways, including the PI3K/AKT and MAPK/ERK pathways, which are known to play a crucial role in cell survival and proliferation. 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide also induces the expression of pro-apoptotic proteins and inhibits the expression of anti-apoptotic proteins, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide has been shown to exhibit anti-inflammatory and neuroprotective effects in various preclinical models. It has been demonstrated to inhibit the production of pro-inflammatory cytokines and reduce the activation of microglia, which are known to play a crucial role in neuroinflammation. 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide also exhibits antioxidant activity and protects against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide is its potent anti-cancer activity, making it a promising candidate for cancer therapy. However, its poor solubility and stability can limit its application in vivo. Furthermore, the lack of clinical trials and toxicity studies in humans limits its potential for clinical use.

Future Directions

Several future directions for the study of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide can be identified. These include the development of more stable and soluble analogs of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide, the investigation of its potential use in combination therapy with other anti-cancer agents, and the evaluation of its toxicity and safety in humans. Furthermore, the potential use of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide in the treatment of neurodegenerative disorders, such as Alzheimer's disease, warrants further investigation.
Conclusion:
In conclusion, 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide is a promising compound with potential therapeutic applications in cancer, inflammation, and neurodegenerative disorders. Its mechanism of action involves the inhibition of various signaling pathways, leading to the induction of apoptosis and inhibition of cell proliferation. While its poor solubility and stability limit its application in vivo, the development of more stable and soluble analogs of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide may overcome these limitations. Further research is required to fully evaluate the potential of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide as a therapeutic agent.

Synthesis Methods

The synthesis of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide involves the condensation of 2-furyl hydrazine with carbon disulfide, followed by cyclization with 1,3-dibromo-5,5-dimethylhydantoin. This reaction yields 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide in good yield and purity.

Scientific Research Applications

3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Several studies have shown that 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide exhibits potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines, including breast, lung, and liver cancer cells.